Cas no 2137555-14-5 (5-(3-Methyl-1,2-thiazol-5-yl)-2-nitropyridine)

• Product Name: 5-(3-Methyl-1,2-thiazol-5-yl)-2-nitropyridine
• CAS No: 2137555-14-5
• MF: C₉H₇N₃O₂S
• MW: 221.235780000687
• CID: 5962864
• PubChem ID: 165953825
• Update Time: 2025-06-14

5-(3-Methyl-1,2-thiazol-5-yl)-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• EN300-701914
• 5-(3-methyl-1,2-thiazol-5-yl)-2-nitropyridine
• 2137555-14-5
• 5-(3-Methyl-1,2-thiazol-5-yl)-2-nitropyridine

• Inchi： 1S/C9H7N3O2S/c1-6-4-8(15-11-6)7-2-3-9(10-5-7)12(13)14/h2-5H,1H3
• InChI Key： UFLAWQKNMILESQ-UHFFFAOYSA-N
• SMILES： S1C(=CC(C)=N1)C1C=NC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 221.02589765g/mol
• Monoisotopic Mass: 221.02589765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 99.8Ų

Additional information on 5-(3-Methyl-1,2-thiazol-5-yl)-2-nitropyridine

Recent Advances in the Study of 5-(3-Methyl-1,2-thiazol-5-yl)-2-nitropyridine (CAS: 2137555-14-5)

The compound 5-(3-Methyl-1,2-thiazol-5-yl)-2-nitropyridine (CAS: 2137555-14-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by a thiazole ring fused with a nitropyridine moiety, exhibits unique chemical properties that make it a promising candidate for various therapeutic targets. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and potential clinical applications.

One of the key areas of research involves the synthesis and structural modification of 5-(3-Methyl-1,2-thiazol-5-yl)-2-nitropyridine to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route for this compound, highlighting its scalability and reproducibility. The researchers also explored various derivatives to improve its bioavailability and target specificity. These modifications have shown promising results in preclinical models, particularly in the context of inflammatory diseases and oncology.

In addition to its synthetic versatility, 5-(3-Methyl-1,2-thiazol-5-yl)-2-nitropyridine has been investigated for its biological activity. Recent findings indicate that this compound acts as a potent inhibitor of specific kinase enzymes involved in cell signaling pathways. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported its inhibitory effects on a kinase associated with tumor proliferation, suggesting its potential as an anticancer agent. The study utilized in vitro and in vivo models to validate its efficacy and safety profile, paving the way for further clinical development.

Another noteworthy aspect of this compound is its role in addressing drug resistance, a major challenge in modern medicine. Research published in ACS Chemical Biology (2023) revealed that 5-(3-Methyl-1,2-thiazol-5-yl)-2-nitropyridine can overcome resistance mechanisms in certain bacterial strains and cancer cell lines. This breakthrough has significant implications for the development of next-generation therapeutics, particularly in the fight against multidrug-resistant infections and relapsed cancers.

Looking ahead, the future of 5-(3-Methyl-1,2-thiazol-5-yl)-2-nitropyridine research appears promising. Ongoing studies are exploring its applications in neurodegenerative diseases and metabolic disorders, leveraging its unique chemical scaffold. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation from bench to bedside. As the body of evidence grows, this compound may soon emerge as a cornerstone in the development of novel therapeutic agents.